2-(3,4-dimethylphenyl)-N-(4-methoxybenzyl)acetamide

• IUPAC Name: 2-(3,4-dimethylphenyl)-N-[(4-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C18H21NO2/c1-13-4-5-16(10-14(13)2)11-18(20)19-12-15-6-8-17(21-3)9-7-15/h4-10H,11-12H2,1-3H3,(H,19,20)
• InChI Key: JVAFLMZDEIZDPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CC(=O)NCC2=CC=C(C=C2)OC)C
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

2-(3,4-dimethylphenyl)-N-(4-methoxybenzyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential application in various fields. The compound is also known as DMBA and has been studied for its synthesis method, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of DMBA involves the inhibition of enzymes that are essential for the growth and survival of cancer cells. The compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. Inhibition of HDACs leads to the activation of tumor suppressor genes and the induction of cell death in cancer cells.
Biochemical and Physiological Effects:
DMBA has been shown to have various biochemical and physiological effects. The compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. DMBA has also been shown to inhibit the growth of bacterial and fungal cells by disrupting their cell membrane and metabolic pathways.

Advantages and Limitations for Lab Experiments

DMBA has several advantages for lab experiments, including its easy synthesis, stability, and low toxicity. However, the compound has some limitations, such as its poor solubility in water and limited availability.

Future Directions

There are several future directions for the study of DMBA. The compound could be further studied for its potential as an anticancer agent, antibacterial and antifungal agent, and as a drug candidate for infectious diseases. DMBA could also be studied for its potential application in material science, such as in the development of new polymers and materials. Further research could also be conducted to improve the synthesis method of DMBA and to overcome its limitations.

Synthesis Methods

The synthesis of DMBA involves the reaction of 3,4-dimethylphenylacetic acid with 4-methoxybenzylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction yields DMBA as a white crystalline solid with a melting point of 80-83°C.

Scientific Research Applications

DMBA has been studied for its potential application in various fields such as medicinal chemistry, drug discovery, and material science. The compound has shown promising results in inhibiting the growth of cancer cells and has been studied for its potential as an anticancer agent. DMBA has also been studied for its antibacterial and antifungal properties and has shown potential as a drug candidate for infectious diseases.